Cas no 332064-71-8 ((R,E)-3-Amino-6-phenylhex-5-enoic acid hydrochloride)

• Product Name: (R,E)-3-Amino-6-phenylhex-5-enoic acid hydrochloride
• CAS No: 332064-71-8
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 4644846
• Update Time: 2025-06-30

(R,E)-3-Amino-6-phenylhex-5-enoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R,E)-3-Amino-6-phenylhex-5-enoic acid hydrochloride
• γ-Styryl-D-β-homoalanine hydrochloride

• Inchi： 1S/C12H15NO2.ClH/c13-11(9-12(14)15)8-4-7-10-5-2-1-3-6-10;/h1-7,11H,8-9,13H2,(H,14,15);1H/t11-;/m1./s1
• InChI Key： OREIHEVSPFNFKW-RFVHGSKJSA-N
• SMILES： C(C1C=CC=CC=1)=CC[C@@H](N)CC(=O)O.Cl

Additional information on (R,E)-3-Amino-6-phenylhex-5-enoic acid hydrochloride

(R,E)-3-Amino-6-phenylhex-5-enoic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 332064-71-8, commonly referred to as (R,E)-3-Amino-6-phenylhex-5-enoic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its complex structure, with the (R,E) configuration indicating specific stereochemical arrangements that play a crucial role in its biological activity.

Recent studies have highlighted the importance of amino acids and their derivatives in various biochemical pathways. The presence of the amino group in this compound suggests its potential role as a precursor or intermediate in peptide synthesis. Moreover, the phenyl group attached to the hexenoic acid backbone introduces aromaticity, which can enhance the molecule's stability and bioavailability. This combination of functional groups makes it a promising candidate for exploring novel therapeutic agents.

The synthesis of (R,E)-3-Amino-6-phenylhex-5-enoic acid hydrochloride involves multi-step organic reactions, including nucleophilic additions and reductions. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound meets rigorous pharmaceutical standards. The hydrochloride salt form is particularly advantageous for solubility and stability during storage and transportation.

In terms of applications, this compound has shown potential in the field of neuropharmacology. Preclinical studies indicate that it may modulate neurotransmitter systems, offering new avenues for treating neurological disorders such as Alzheimer's disease or Parkinson's disease. Additionally, its ability to interact with membrane receptors suggests its role in signaling pathways, which could be exploited for developing targeted therapies.

The stereochemistry of this compound is a critical factor in determining its biological activity. The R configuration at the amino group ensures proper molecular recognition by enzymes and receptors, while the E configuration of the double bond stabilizes the molecule's conformation. These features are essential for maintaining the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound in various biological systems. Molecular docking studies reveal that it has a high affinity for certain protein targets, which could be leveraged for designing drugs with enhanced efficacy and reduced side effects. Furthermore, its compatibility with modern drug delivery systems makes it a versatile tool in medicinal chemistry.

In conclusion, (R,E)-3-Amino-6-phenylhex-5-enoic acid hydrochloride represents a cutting-edge molecule with immense potential in therapeutic development. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a key player in future research and innovation within the pharmaceutical industry.